1-Bromo-4-nitrobutane

• Molecular Formula: C4H8BrNO2
• Molecular Weight: 182.02 g/mol
• IUPAC Name: 1-bromo-4-nitrobutane
• InChI: InChI=1S/C4H8BrNO2/c5-3-1-2-4-6(7)8/h1-4H2
• InChI Key: YIFGYZRLYMIEMF-UHFFFAOYSA-N
• Canonical SMILES: C(CCBr)C[N+](=O)[O-]

Description

1-Bromo-4-nitrobutane is an organic compound with the molecular formula C4H8BrNO2. It is a member of the nitroalkane family, characterized by the presence of both a bromine atom and a nitro group attached to a butane backbone. This compound is of significant interest in organic synthesis and various industrial applications due to its reactivity and functional group diversity.

Preparation Methods

1-Bromo-4-nitrobutane can be synthesized through several methods:

Nitration of Butane: This involves the direct nitration of butane using nitric acid, followed by bromination.

Displacement Reactions: An alkyl halide, such as 1-bromobutane, can react with nitrite ions in a suitable solvent like dimethyl sulfoxide to form this compound.

Oxidation of Primary Amines: Primary amines can be oxidized to nitro compounds, which can then undergo bromination to yield the desired product.

Chemical Reactions Analysis

1-Bromo-4-nitrobutane undergoes various chemical reactions, including:

Substitution Reactions: As a primary haloalkane, it is prone to nucleophilic substitution reactions (S_N2).

Reduction Reactions: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Oxidation Reactions: The compound can undergo oxidation to form corresponding nitro alcohols or acids.

Scientific Research Applications

1-Bromo-4-nitrobutane has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biological Studies: The compound is used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industrial Applications: It is employed in the production of surfactants, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Bromo-4-nitrobutane involves its reactivity towards nucleophiles and electrophiles. The bromine atom acts as a leaving group in substitution reactions, while the nitro group can participate in redox reactions. The compound’s reactivity is influenced by the electron-withdrawing nature of the nitro group, which stabilizes the transition state during reactions .

Comparison with Similar Compounds

1-Bromo-4-nitrobutane can be compared with other nitroalkanes and haloalkanes:

1-Bromo-2-nitropropane: Similar in structure but with a different carbon chain length, leading to variations in reactivity and applications.

1-Chloro-4-nitrobutane: The chlorine atom provides different reactivity compared to bromine, affecting the compound’s use in synthesis.

Nitroethane: A simpler nitroalkane with fewer carbon atoms, used in different contexts due to its lower molecular weight.

This compound’s unique combination of a bromine atom and a nitro group makes it a versatile compound in various chemical reactions and applications.